Cas no 174302-89-7 (2-amino-3-(4-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-nitrophenyl)propan-1-ol
• CAS No: 174302-89-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1359611
• PubChem ID: 22634999
• Update Time: 2025-05-21

2-amino-3-(4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• b-AMino-4-nitrobenzenepropanol
• Benzenepropanol, β-amino-4-nitro-
• β-Amino-4-Nitrobenzenepropanol
• 2-amino-3-(4-nitrophenyl)propan-1-ol

• Inchi： 1S/C9H12N2O3/c10-8(6-12)5-7-1-3-9(4-2-7)11(13)14/h1-4,8,12H,5-6,10H2
• InChI Key： PCLGMKWXPXAGEO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(=O)=O)=CC=1)C(N)CO

Additional information on 2-amino-3-(4-nitrophenyl)propan-1-ol

Comprehensive Overview of 2-amino-3-(4-nitrophenyl)propan-1-ol (CAS No. 174302-89-7): Properties, Applications, and Research Insights

2-amino-3-(4-nitrophenyl)propan-1-ol (CAS No. 174302-89-7) is a specialized organic compound with a molecular structure that combines an aromatic nitro group with an amino alcohol functionality. This unique combination makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's nitrophenyl moiety contributes to its electron-withdrawing properties, while the amino alcohol segment enhances its reactivity in synthetic pathways. Researchers frequently explore its potential in designing novel drug candidates, particularly in central nervous system (CNS) targeting molecules due to its structural resemblance to neurotransmitters.

In recent years, the demand for nitrophenyl derivatives like 2-amino-3-(4-nitrophenyl)propan-1-ol has surged, driven by trends in personalized medicine and green chemistry. A 2023 study highlighted its role in synthesizing biodegradable polymers, aligning with the global push for sustainable materials. The compound's CAS No. 174302-89-7 is often searched alongside terms such as "chiral resolution techniques" and "asymmetric synthesis," reflecting its importance in enantioselective catalysis—a hot topic in AI-driven drug discovery platforms.

The physicochemical profile of 2-amino-3-(4-nitrophenyl)propan-1-ol reveals a melting point range of 110-112°C and moderate solubility in polar solvents like ethanol and DMSO. These properties make it suitable for microwave-assisted organic synthesis (MAOS), a technique gaining traction for reducing reaction times and energy consumption. Analytical methods such as HPLC and LC-MS are commonly employed for purity verification, addressing the pharmaceutical industry's stringent quality control requirements.

From a commercial perspective, suppliers of CAS No. 174302-89-7 emphasize its >98% purity grades to meet research needs. The compound's pricing trends correlate with the expanding generics market, where intermediates play a pivotal role. Notably, patent databases show increasing citations of this molecule in applications ranging from fluorescent probes to enzyme inhibitors, answering frequent search queries about "multi-functional chemical building blocks."

Ongoing investigations explore the compound's potential in photodynamic therapy (PDT) and as a precursor for nonlinear optical materials. Its 4-nitrophenyl group enables π-π stacking interactions, a property leveraged in crystal engineering studies. As the scientific community prioritizes AI-assisted molecular design, datasets containing 2-amino-3-(4-nitrophenyl)propan-1-ol derivatives are being incorporated into machine learning models to predict biological activity—a response to the growing intersection of computational chemistry and experimental research.